Cas no 1506492-48-3 (1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 1506492-48-3
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 6517981
• PubChem ID: 81445012
• Update Time: 2025-06-07

1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• 1-[1-(4-fluorophenyl)triazol-4-yl]ethanol
• F6572-1370
• AKOS020023031
• 1-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• 1-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)ethanol
• 1506492-48-3

• Inchi： 1S/C10H10FN3O/c1-7(15)10-6-14(13-12-10)9-4-2-8(11)3-5-9/h2-7,15H,1H3
• InChI Key： NIYFBLZUNHUHEM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 207.08079011g/mol
• Monoisotopic Mass: 207.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

Introduction to 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1506492-48-3)

1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1506492-48-3, belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities. The presence of a fluorophenyl moiety in its structure enhances its pharmacological potential, making it a promising candidate for further investigation in drug development.

The triazole ring in this molecule is a key feature that contributes to its stability and reactivity. Triazoles are known to exhibit various biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The 4-fluorophenyl substituent further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets. This combination of structural elements makes 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol a fascinating subject for medicinal chemists and pharmacologists.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated aromatic rings due to their ability to enhance drug bioavailability and metabolic stability. The fluorine atom in the phenyl ring can influence the molecule's lipophilicity and binding affinity, making it an attractive feature for designing next-generation therapeutics. The ethanol side chain in the molecule also plays a crucial role in determining its solubility and pharmacokinetic behavior, which are essential factors in drug design.

Current research in the field of heterocyclic chemistry has highlighted the importance of triazole derivatives in the development of new drugs. These compounds have shown promise in various preclinical studies, demonstrating potential therapeutic effects against a range of diseases. The structural diversity of triazoles allows for the creation of molecules with tailored properties, making them versatile tools for drug discovery.

The synthesis of 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring is typically achieved through cycloaddition reactions between organic azides and alkynes. The subsequent functionalization of the triazole core with the fluorophenyl group and the ethanol side chain requires careful optimization to ensure high yield and purity.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These preliminary results are encouraging and warrant further investigation into its potential as a lead compound for drug development. Additionally, the compound's stability under various conditions makes it a suitable candidate for formulation into oral or injectable pharmaceuticals.

The use of computational methods has also been instrumental in understanding the behavior of 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol. Molecular modeling techniques have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These computational approaches have complemented experimental studies by providing valuable insights into the compound's mechanism of action.

In conclusion, 1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1506492-48-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a triazole ring, a fluorophenyl substituent, and an ethanol side chain makes it a promising candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its pharmacological properties and explore its applications in drug discovery.